Cas no 1242156-52-0 (Benzamide, 4-cyclopropyl-2-fluoro-6-methyl-)

• Product Name: Benzamide, 4-cyclopropyl-2-fluoro-6-methyl-
• CAS No: 1242156-52-0
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• MDL: MFCD20726776
• CID: 3168660
• PubChem ID: 59473803
• Update Time: 2025-10-12

Benzamide, 4-cyclopropyl-2-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-cyclopropyl-2-fluoro-6-methyl-
• 4-cyclopropyl-2-fluoro-6-methylbenzamide
• DB-206026
• CS-M3143
• BCXWTGJFSUBFML-UHFFFAOYSA-N
• AKOS027334609
• CS-14903
• DTXSID901276526
• 1242156-52-0
• SCHEMBL1724582

• MDL： MFCD20726776
• Inchi： 1S/C11H12FNO/c1-6-4-8(7-2-3-7)5-9(12)10(6)11(13)14/h4-5,7H,2-3H2,1H3,(H2,13,14)
• InChI Key： BCXWTGJFSUBFML-UHFFFAOYSA-N
• SMILES： FC1C(C(N)=O)=C(C)C=C(C=1)C1CC1

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzamide, 4-cyclopropyl-2-fluoro-6-methyl-

Comprehensive Overview of Benzamide, 4-cyclopropyl-2-fluoro-6-methyl- (CAS No. 1242156-52-0)

Benzamide, 4-cyclopropyl-2-fluoro-6-methyl- (CAS No. 1242156-52-0) is a fluorinated aromatic compound with a cyclopropyl substituent, which has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzamide derivatives family, known for their versatile applications in drug discovery and material science. Its unique structural features, including the fluoro and cyclopropyl groups, contribute to its potential bioactivity and stability, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular formula of Benzamide, 4-cyclopropyl-2-fluoro-6-methyl- reflects its hybrid aromatic-aliphatic character, which is increasingly sought after in modern medicinal chemistry. Recent trends in drug development emphasize the importance of fluorinated compounds due to their enhanced metabolic stability and bioavailability. This aligns with the growing demand for small-molecule inhibitors and kinase-targeting drugs, where CAS No. 1242156-52-0 could play a pivotal role. Researchers are particularly intrigued by its potential as a scaffold for anticancer agents or anti-inflammatory drugs, given the pharmacological relevance of similar benzamide derivatives.

From a synthetic perspective, 4-cyclopropyl-2-fluoro-6-methylbenzamide offers intriguing challenges and opportunities. The presence of the cyclopropyl ring introduces steric and electronic effects that can influence reactivity in cross-coupling reactions, a hot topic in green chemistry and catalysis research. Its methyl group at the 6-position further diversifies its derivatization potential, a feature highly valued in high-throughput screening libraries. These attributes make it a compelling case study for discussions on structure-activity relationships (SAR) in drug design forums and academic publications.

The compound's physicochemical properties warrant special consideration. With calculated logP values suggesting moderate lipophilicity, Benzamide, 4-cyclopropyl-2-fluoro-6-methyl- occupies a strategic position in the drug-like chemical space. This characteristic, combined with its hydrogen-bonding capacity from the amide moiety, makes it relevant to current debates about oral drug permeability and blood-brain barrier penetration—key concerns in central nervous system (CNS) drug development. Such properties are frequently queried in pharmaceutical databases and cheminformatics platforms, reflecting industry-wide interest.

Analytical characterization of CAS No. 1242156-52-0 typically involves advanced techniques like NMR spectroscopy (particularly 19F-NMR for the fluorine atom), mass spectrometry, and X-ray crystallography. These methods are crucial for quality control in contract research organizations (CROs) and active pharmaceutical ingredient (API) manufacturing. The compound's spectral fingerprints are often discussed in chemical forums and patent literature, where researchers exchange insights about synthetic optimization and impurity profiling.

In material science applications, the 4-cyclopropyl-2-fluoro-6-methylbenzamide structure shows promise for designing liquid crystal materials and organic semiconductors. The electron-withdrawing fluoro group and electron-donating cyclopropyl moiety create an interesting electronic asymmetry that could influence charge transport properties. This aligns with the booming research in flexible electronics and optoelectronic devices, where such molecular architectures are increasingly valuable.

Regulatory and safety aspects of Benzamide, 4-cyclopropyl-2-fluoro-6-methyl- follow standard laboratory chemical protocols. While not classified as hazardous under current systems, proper handling procedures for fluorinated organic compounds should always be observed. The scientific community maintains strong interest in structure-toxicity relationships for such derivatives, particularly regarding metabolic fate and environmental persistence—topics that frequently appear in regulatory science discussions and REACH compliance documentation.

The commercial availability of CAS No. 1242156-52-0 through specialty chemical suppliers caters to the needs of medicinal chemistry programs and academic research groups. Pricing and scale-up considerations often dominate procurement discussions, especially among professionals engaged in hit-to-lead optimization. The compound's patent landscape is another area of active inquiry, with researchers examining its appearances in drug candidate patents and process chemistry applications.

Future research directions for 4-cyclopropyl-2-fluoro-6-methylbenzamide may explore its utility in proteolysis targeting chimeras (PROTACs) or covalent inhibitor design, two rapidly advancing areas in drug discovery. The compound's structural features could facilitate target protein engagement while maintaining favorable pharmacokinetic properties. Such applications are frequently searched in connection with next-generation therapeutics and precision medicine approaches.

In conclusion, Benzamide, 4-cyclopropyl-2-fluoro-6-methyl- represents a fascinating case study at the intersection of synthetic chemistry, drug discovery, and materials science. Its CAS No. 1242156-52-0 serves as a unique identifier connecting diverse research threads across multiple disciplines. As the scientific community continues to explore fluorinated building blocks and three-dimensional molecular architectures, this compound will likely maintain its relevance in cutting-edge chemical research and development initiatives worldwide.